5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-[(2-fluorophenyl)methylcarbamoyl]-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H12FN3O3/c1-17-11(9(7-16-17)13(19)20)12(18)15-6-8-4-2-3-5-10(8)14/h2-5,7H,6H2,1H3,(H,15,18)(H,19,20)
• InChI Key: DPDVCTYZYZABBN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C13H12FN3O3
• Molecular Weight: 277.25 g/mol

Description

5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as Fmoc-L-4-F-Phe-OH and is primarily used as a building block in the synthesis of peptides and proteins.

Mechanism of Action

The mechanism of action of 5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is not well understood. However, it is believed that this compound may interact with specific receptors or enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, studies have shown that this compound may have potential therapeutic applications in the treatment of various diseases and disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid in lab experiments is its high purity and stability. This compound is also readily available and can be easily synthesized using standard laboratory techniques. However, one of the limitations of using this compound is its relatively high cost compared to other building blocks.

Future Directions

There are several future directions for the use of 5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid in scientific research. One potential direction is the development of novel drugs and therapeutic agents based on this compound. Another direction is the use of this compound in the synthesis of bioactive peptides and proteins with potential therapeutic applications. Additionally, further studies are needed to better understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid involves the reaction of 2-fluorobenzylamine with 1-methyl-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as HATU or DIC. The resulting product is then treated with Fmoc-Cl to obtain the final product.

Scientific Research Applications

5-{[(2-fluorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been extensively used in scientific research as a building block in the synthesis of various peptides and proteins. This compound has also been used in the development of novel drugs and therapeutic agents.